1-(2-Oxopropyl)indole

Core Science & Biosynthesis

1-(2-Oxopropyl)indole chemical structure and molecular weight

An In-depth Technical Guide to 1-(2-Oxopropyl)indole: Synthesis, Characterization, and Applications

Introduction: The Versatility of the Indole Scaffold

In the landscape of medicinal chemistry and drug development, few heterocyclic structures command the same level of attention as the indole nucleus. First identified in the context of the dye indigo, this fused bicyclic system, comprising a benzene ring and a pyrrole ring, is a cornerstone of numerous biologically active compounds.[1][2] Its prevalence in nature, most notably in the essential amino acid tryptophan and its derivatives like the neurotransmitter serotonin, underscores its fundamental role in biochemistry.[1] The indole scaffold's unique electronic properties, arising from its 10-π electron aromatic system, make it a "privileged scaffold"—a structural motif capable of binding to a multitude of biological targets with high affinity.[1] This inherent versatility has driven extensive research into the synthesis and functionalization of indole derivatives, leading to a vast library of compounds with diverse therapeutic potential.[3][4]

This guide focuses on a specific and valuable derivative: 1-(2-Oxopropyl)indole . This molecule serves as a critical chemical intermediate and a foundational scaffold for more complex therapeutic agents.[5] The introduction of the 2-oxopropyl (or acetonyl) group at the N-1 position of the indole ring creates a key structural element found in potent inhibitors of enzymes such as cytosolic phospholipase A2α (cPLA2α), a crucial enzyme in the inflammatory cascade.[5] Understanding the synthesis, properties, and characterization of this core molecule is therefore essential for researchers aiming to develop novel therapeutics in areas such as anti-inflammatory and anticancer treatments.

Physicochemical and Structural Characterization

The fundamental properties of 1-(2-Oxopropyl)indole are summarized below, providing a quantitative baseline for its use in research and development.

Core Properties

Property	Value	Source
IUPAC Name	1-indol-1-ylpropan-2-one	[5]
Molecular Formula	C₁₁H₁₁NO	[5]
Molecular Weight	173.21 g/mol	[5]
Canonical SMILES	CC(=O)CN1C=CC2=CC=CC=C21	[5]
InChI Key	JAYKKYOYPURWBU-UHFFFAOYSA-N	[5]

Chemical Structure

The structure of 1-(2-Oxopropyl)indole, featuring the indole ring system N-substituted with a propan-2-one moiety, is depicted below.

Caption: Chemical structure of 1-(2-Oxopropyl)indole.

Synthesis Protocol: N-Alkylation of Indole

The most direct and common method for preparing 1-(2-Oxopropyl)indole is the N-alkylation of the indole ring.[5] This approach is predicated on the acidic nature of the N-H proton of indole (pKa ≈ 17), which can be readily deprotonated by a suitable base to form the highly nucleophilic indolide anion. This anion then undergoes a nucleophilic substitution reaction (Sₙ2) with an appropriate alkylating agent, in this case, chloroacetone or bromoacetone.

Experimental Workflow

Caption: Workflow for the synthesis of 1-(2-Oxopropyl)indole.

Step-by-Step Methodology

• Preparation : To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), add indole (1.0 equivalent).

• Solvation : Add a suitable anhydrous polar aprotic solvent, such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF), to dissolve the indole.

• Deprotonation : Cool the solution to 0 °C using an ice bath. Add a base (e.g., sodium hydride, 1.1 equivalents, or potassium carbonate, 2.0 equivalents) portion-wise. The choice of base is critical; strong bases like NaH ensure complete deprotonation, while weaker bases like K₂CO₃ are often sufficient and safer to handle. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour to ensure complete formation of the indolide anion.

• Alkylation : Cool the reaction mixture back to 0 °C. Slowly add chloroacetone (or bromoacetone, 1.1 equivalents) dropwise via a syringe. Causality Note: Slow addition is crucial to control the exothermicity of the reaction and minimize potential side reactions.

• Reaction Monitoring : Allow the reaction to warm to room temperature and stir overnight. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) until the starting indole spot is consumed.

• Work-up : Upon completion, carefully quench the reaction by slowly adding cold water. Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (3x).

• Isolation : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : The resulting crude product is then purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane as the eluent, to yield pure 1-(2-Oxopropyl)indole.

Spectroscopic Analysis and Validation

The structural integrity and purity of the synthesized 1-(2-Oxopropyl)indole must be validated through a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they form a self-validating system of characterization.

• ¹H NMR (Proton Nuclear Magnetic Resonance) : This technique provides information on the number and chemical environment of protons. For 1-(2-Oxopropyl)indole, the spectrum is expected to show characteristic signals for the aromatic protons of the indole ring (typically in the δ 6.5-7.8 ppm range), a singlet for the methylene protons (CH₂) adjacent to the nitrogen, and a singlet for the terminal methyl protons (CH₃) of the keto group.[5]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) : This analysis identifies all unique carbon atoms in the molecule. Key signals include the carbonyl carbon (C=O) of the ketone group (typically δ > 200 ppm), aromatic carbons of the indole ring, and the aliphatic carbons of the oxopropyl side chain.[6]

• IR (Infrared) Spectroscopy : IR spectroscopy is used to identify functional groups. The most prominent and diagnostic peak for 1-(2-Oxopropyl)indole will be the strong C=O stretching vibration of the ketone, typically appearing around 1720-1740 cm⁻¹. The spectrum will also show characteristic C-H and C=C stretching from the aromatic indole ring.[7][8]

• MS (Mass Spectrometry) : Mass spectrometry confirms the molecular weight of the compound. For 1-(2-Oxopropyl)indole, the molecular ion peak [M]⁺ would be observed at an m/z (mass-to-charge ratio) corresponding to its molecular weight (173.21). High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition (C₁₁H₁₁NO).[9][10]

Applications in Drug Discovery and Research

1-(2-Oxopropyl)indole is more than a simple chemical; it is a strategic building block in the synthesis of high-value pharmaceutical candidates.[5] Its primary significance lies in its role as a scaffold for developing inhibitors of cPLA2α, an enzyme implicated in numerous inflammatory diseases. By serving as the core structure, researchers can systematically modify other positions on the indole ring (e.g., C3, C5) to perform structure-activity relationship (SAR) studies, optimizing for potency, selectivity, and pharmacokinetic properties.[11] The versatility of the indole core allows for a wide range of chemical transformations, making it an invaluable tool for generating compound libraries for high-throughput screening against various biological targets.[5][12]

Conclusion

1-(2-Oxopropyl)indole represents a confluence of the historical significance of the indole scaffold and the modern demands of rational drug design. Its straightforward synthesis via N-alkylation, combined with its utility as a versatile intermediate, ensures its continued relevance in medicinal chemistry. A thorough understanding of its synthesis, purification, and rigorous spectroscopic characterization is fundamental for any research program that leverages this important molecule. This guide provides the necessary technical foundation for scientists and researchers to confidently synthesize and utilize 1-(2-Oxopropyl)indole in their drug discovery and development endeavors.

References

• 1-(2-Oxopropyl)indole|Research Chemical. Benchchem.
• 1-(2-Oxopropyl)indoline-2,3-dione | 70097-14-2. Benchchem.
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• 1-(2-((1-Carboxy-3-phenylpropyl)amino)-1-oxopropyl)octahydro-1H-indole-2-carboxylic acid. PubChem.
• 1-isopropyl-1H-indole-5-carboxylic acid | 178053-59-3. Benchchem.
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• Synthesis of 13C/19F/2H Labeled Indoles for Use as Tryptophan Precursors for Protein NMR Spectroscopy. ANU Open Research.
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• Identification and Characterization of Indole and Oxindole Alkaloids from Leaves of Mitragyna speciosa Korth Using Liquid Chromatography-Accur
• 2-Isopropyl-1H-indole | 17790-93-1. Sigma-Aldrich.
• Mass Spectrometry Rearrangement Ions and Metabolic Pathway-Based Discovery of Indole Derivatives during the Aging Process in Citrus reticul
• 1H-Isoindole-1,3(2H)-dione, 2-[3-(2-nitrophenoxy)-2-oxopropyl]-. ChemicalBook.
• Isonitrile-Derivatized Indole as an Infrared Probe for Hydrogen-Bonding Environments.
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• Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calcul

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Protocols & Analytical Methods

Application Note: 1-(2-Oxopropyl)indole as a Privileged Precursor in the Synthesis of cPLA2α and FAAH Dual Inhibitors

Executive Summary

The 1-(2-oxopropyl)indole scaffold has emerged as a highly versatile and privileged pharmacophore in modern medicinal chemistry[1]. While simple indoles are ubiquitous in drug discovery, the specific N-alkylation with a 2-oxopropyl (acetonyl) moiety transforms the indole core into a potent, targeted entity. This structural motif is the cornerstone for developing dual inhibitors of cytosolic phospholipase A2α (cPLA2α) and fatty acid amide hydrolase (FAAH) —two critical enzymes involved in the inflammatory arachidonic acid cascade and the endocannabinoid pain pathway[2].

This application note details the mechanistic rationale, structure-activity relationships (SAR), and validated synthetic protocols for utilizing 1-(2-oxopropyl)indole derivatives in pharmaceutical development.

Mechanistic Rationale: The "Serine Trap"

The efficacy of 1-(2-oxopropyl)indole-based drugs relies heavily on the unique chemical reactivity of the 2-oxopropyl chain. In the context of cPLA2α inhibition, the ketone moiety is not merely a structural linker; it is an active electrophile.

When the inhibitor enters the enzyme's active site, the ketone acts as a "serine trap" [3]. It undergoes a nucleophilic attack by the catalytic serine residue of cPLA2α, forming a reversible covalent hemiketal bond[4]. This covalent interaction is the primary driver of the sub-micromolar potency observed in this class of compounds[4].

Caption: Mechanism of cPLA2α inhibition via serine trapping by the 2-oxopropyl ketone moiety.

Causality in Steric Design

Because the mechanism relies on a precise nucleophilic attack, the steric environment around the ketone is highly sensitive. As demonstrated in SAR studies, placing bulky substituents too close to the ketone (e.g., ortho-substitution on an adjacent phenoxy ring) physically blocks the active-site serine from accessing the electrophilic carbon, rendering the compound completely inactive[3].

Structure-Activity Relationship (SAR) Data

The table below summarizes the quantitative SAR data for various 1-(3-aryloxy-2-oxopropyl)indole-5-carboxylic acid derivatives. The data highlights how modifications to the lipophilic tail affect both cPLA2α and FAAH inhibition[2],[3].

Compound Variant	R-Group (Position 3 of oxopropyl chain)	cPLA2α IC₅₀ (μM)	FAAH IC₅₀ (μM)	Mechanistic Note
Lead Compound	4-octylphenoxy	0.035	~0.50	Optimal balance of lipophilicity and target engagement[3].
Variant A	4-phenylphenoxy	0.15	0.43	Reduced lipophilicity; maintains strong dual inhibition[3],[5].
Variant B	3-phenylphenoxy	0.25	N/A	Shifted terminal phenyl slightly reduces cPLA2α affinity[3].
Variant C	2-phenylphenoxy	> 1.00	N/A	Inactive. Ortho-steric bulk blocks the "serine trap" hemiketal formation[3].
Methyl Ester	4-octylphenoxy (Methyl ester prodrug)	0.0049	N/A	Highly potent in vitro against isolated enzyme, but requires in vivo cleavage[4].

Synthetic Workflow

The synthesis of 1-(2-oxopropyl)indole-5-carboxylic acid derivatives requires careful selection of reagents to prevent the degradation of the sensitive ketone pharmacophore.

Caption: Synthetic workflow for 1-(2-oxopropyl)indole-5-carboxylic acid derivatives.

Detailed Experimental Protocols

The following self-validating protocols describe the synthesis of the lead dual-inhibitor core.

Protocol A: N-Alkylation to form Methyl 1-[3-(4-octylphenoxy)-2-oxopropyl]-1H-indole-5-carboxylate

Causality of Reagents: Cesium carbonate (Cs₂CO₃) is selected over stronger bases like Sodium Hydride (NaH). Strong bases can deprotonate the α-carbon of the halo-ketone, leading to unwanted aldol self-condensation or Darzens-like epoxide formation. Cs₂CO₃ is mild and leverages the "cesium effect" to enhance the nucleophilicity of the indole nitrogen, driving the Sₙ2 reaction cleanly[4].

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve methyl 1H-indole-5-carboxylate (1.0 eq, 5.0 mmol) in anhydrous DMF (15 mL).

• Base Addition: Add anhydrous Cs₂CO₃ (1.5 eq, 7.5 mmol) to the solution. Stir the suspension at room temperature for 30 minutes to allow for complete deprotonation of the indole N-H.

• Alkylation: Dropwise, add a solution of 1-bromo-3-(4-octylphenoxy)propan-2-one (1.1 eq, 5.5 mmol) dissolved in anhydrous DMF (5 mL).

• Reaction Monitoring: Stir the mixture at room temperature for 4–6 hours. Self-Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The reaction is complete when the lower-R_f starting material spot is entirely consumed.

• Quenching & Workup: Pour the reaction mixture into ice-cold distilled water (50 mL) to quench. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Purification: Wash the combined organic layers with brine (5 × 20 mL) to thoroughly remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, gradient elution 10-25% EtOAc in Hexanes) to yield the intermediate as a solid.

Protocol B: Saponification to yield the Active Carboxylic Acid

Causality of Reagents: The 2-oxopropyl group contains a ketone highly susceptible to base-catalyzed degradation. Heating with NaOH or KOH will destroy the pharmacophore. Using Lithium Hydroxide (LiOH) in a biphasic THF/Water system at room temperature ensures selective ester cleavage while preserving the critical "serine trap" ketone[3].

Step-by-Step Methodology:

• Solvation: Dissolve the methyl ester intermediate from Protocol A (1.0 eq, 2.0 mmol) in a mixture of THF/H₂O (4:1 v/v, 20 mL).

• Hydrolysis: Add LiOH·H₂O (3.0 eq, 6.0 mmol) in one portion.

• Reaction Monitoring: Stir vigorously at room temperature for 12 hours. Self-Validation: Monitor via TLC (DCM/MeOH 9:1). The formation of a highly polar, baseline-shifted spot indicates successful conversion to the carboxylic acid.

• Acidification: Evaporate the THF under reduced pressure (water bath < 30°C). Dilute the remaining aqueous layer with water (10 mL) and cool to 0°C. Carefully acidify to pH ~2 using 1N HCl.

• Isolation: The product will precipitate as a white/off-white solid. Extract with Ethyl Acetate (3 × 20 mL). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Final Polish: Lyophilize or recrystallize from Acetonitrile/H₂O to yield the highly pure 1-[3-(4-octylphenoxy)-2-oxopropyl]indole-5-carboxylic acid[4].

References

• PubMed (NIH) - 1-(3-biaryloxy-2-oxopropyl)indole-5-carboxylic acids and related compounds as dual inhibitors of human cytosolic phospholipase A2α and fatty acid amide hydrolase. Available at:[Link][2]

• Journal of Medicinal Chemistry (ACS) - 1-(5-Carboxyindol-1-yl)propan-2-one Inhibitors of Human Cytosolic Phospholipase A2α with Reduced Lipophilicity: Synthesis, Biological Activity, Metabolic Stability, Solubility, Bioavailability, And Topical in Vivo Activity. Available at:[Link][3]

• Journal of Medicinal Chemistry (ACS) - Design and Synthesis of 1-Indol-1-yl-propan-2-ones as Inhibitors of Human Cytosolic Phospholipase A2α. Available at:[Link][4]

• University of Münster - Poster: Dual inhibitors of cPLA2α and FAAH. Available at: [Link][5]

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• 5. uni-muenster.de [uni-muenster.de]

Application Notes and Protocols for 1-(2-Oxopropyl)indole Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Oxopropyl)indole is a key chemical intermediate in the synthesis of a variety of biologically active molecules.[1] Its structural motif is found in compounds targeting a range of cellular processes, making it a valuable tool in drug discovery and medicinal chemistry. Accurate and reproducible experimental results are contingent upon the proper preparation and storage of stock solutions of this compound. This document provides a comprehensive guide to the best practices for selecting solvents and establishing robust protocols for the preparation and handling of 1-(2-Oxopropyl)indole stock solutions, ensuring their stability and integrity for downstream applications.

The indole scaffold, while versatile, is susceptible to degradation under certain conditions. Factors such as solvent choice, exposure to light, temperature fluctuations, and oxidative stress can significantly impact the purity and concentration of stock solutions over time. Therefore, a thorough understanding of the physicochemical properties of 1-(2-Oxopropyl)indole and the principles of solution stability is paramount.

Physicochemical Properties and Solvent Selection

Recommended Solvents:

Based on the general solubility of indole derivatives, the following solvents are recommended for preparing stock solutions of 1-(2-Oxopropyl)indole:

• Dimethyl Sulfoxide (DMSO): DMSO is an excellent solvent for a wide range of organic compounds and is a common choice for preparing high-concentration stock solutions for biological assays. It is a polar aprotic solvent that can effectively solvate 1-(2-Oxopropyl)indole. Anhydrous DMSO is particularly recommended for long-term storage to minimize water-mediated degradation.

• Ethanol (EtOH): A polar protic solvent, ethanol is another suitable option for dissolving 1-(2-Oxopropyl)indole. It is less toxic than DMSO and is often preferred for certain cell-based assays.

• Methanol (MeOH): Similar to ethanol, methanol is a polar protic solvent that can be used to prepare stock solutions of 1-(2-Oxopropyl)indole.

Solubility Considerations:

The following table provides estimated solubility and key properties of recommended solvents. It is important to note that the solubility of 1-(2-Oxopropyl)indole in these solvents should be experimentally determined for precise applications. The provided values for the related compound Oxindole in DMSO and ethanol can serve as a useful, albeit approximate, reference.[3][4]

Solvent	Estimated Solubility of Related Indole Compounds	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Polarity Index
DMSO	~3 mg/mL (Oxindole)[3][4]	78.13	189	1.10	7.2
Ethanol	~10 mg/mL (Oxindole)[3][4]	46.07	78.37	0.789	5.2
Methanol	Likely similar to Ethanol	32.04	64.7	0.792	6.6

Protocols for Stock Solution Preparation

Adherence to a standardized protocol is crucial for the consistency and reliability of experimental results. The following protocols outline the steps for preparing stock solutions of 1-(2-Oxopropyl)indole.

Diagram of Stock Solution Preparation Workflow

Caption: Workflow for preparing 1-(2-Oxopropyl)indole stock solutions.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Calculate the required mass:

  • The molecular weight of 1-(2-Oxopropyl)indole (C₁₁H₁₁NO) is 173.21 g/mol .

  • To prepare 1 mL of a 10 mM solution, you will need:

    • Mass (mg) = 10 mmol/L * 173.21 g/mol * 0.001 L = 1.7321 mg

• Weigh the compound:

  • Using a calibrated analytical balance, accurately weigh approximately 1.73 mg of 1-(2-Oxopropyl)indole into a sterile, amber-colored microcentrifuge tube or glass vial.

• Add the solvent:

  • Add 1 mL of anhydrous DMSO to the tube containing the compound.

• Dissolve the compound:

  • Vortex the tube until the compound is completely dissolved. If necessary, sonicate for a few minutes in a water bath at room temperature to aid dissolution. Visually inspect the solution to ensure there are no undissolved particles.

• Storage:

  • For long-term storage, it is highly recommended to create small-volume aliquots to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C in a light-protected container.

Protocol 2: Preparation of a 10 mM Ethanol Stock Solution

• Calculate and weigh the compound:

  • Follow steps 1 and 2 from Protocol 1 to weigh out approximately 1.73 mg of 1-(2-Oxopropyl)indole.

• Add the solvent:

  • Add 1 mL of absolute ethanol to the tube.

• Dissolve the compound:

  • Vortex or sonicate the solution until the compound is fully dissolved.

• Storage:

  • Store the stock solution in amber-colored vials at -20°C. While more stable than aqueous solutions, ethanolic solutions of indole derivatives are still susceptible to degradation over time. For optimal results, fresh solutions are recommended.

Best Practices for Storage and Handling

The stability of indole derivatives in solution is a critical consideration for maintaining the integrity of your research. The following best practices should be observed:

• Protection from Light: Indole compounds are often photosensitive and can degrade upon exposure to UV or visible light. Always store stock solutions in amber-colored vials or wrap clear vials in aluminum foil.

• Low Temperature Storage: To minimize the rate of degradation, store stock solutions at low temperatures. For long-term storage, -80°C is ideal, particularly for DMSO-based solutions. For short-term storage, -20°C is acceptable.

• Inert Atmosphere: The indole ring is susceptible to oxidation. For maximum stability, especially for long-term storage, consider overlaying the stock solution with an inert gas like argon or nitrogen before sealing the vial.

• Aliquoting: Prepare small, single-use aliquots of your stock solution to avoid repeated freeze-thaw cycles, which can lead to precipitation and degradation of the compound.

• Use of Anhydrous Solvents: For DMSO stock solutions intended for long-term storage, the use of anhydrous (dry) DMSO is crucial to prevent hydrolysis and other water-mediated degradation pathways.

• Regular Quality Control: For long-term studies, it is advisable to periodically check the purity and concentration of your stock solution using analytical techniques such as HPLC.

Experimental Validation of Protocols

The protocols described in this document are based on established best practices for handling indole derivatives. However, it is essential to validate these protocols within your specific experimental context.

Diagram of a Self-Validating System

Caption: A self-validating system for stock solution protocols.

To ensure the integrity of your stock solutions, a simple quality control experiment can be performed:

• Prepare a fresh stock solution of 1-(2-Oxopropyl)indole according to the recommended protocols.

• Immediately after preparation (T=0), analyze an aliquot of the stock solution by HPLC to determine its initial purity and concentration.

• Store the remaining aliquots under the recommended conditions.

• At a later time point (e.g., 1 month, 3 months), thaw a new aliquot and re-analyze it by HPLC.

• Compare the results from the two time points. A significant decrease in purity or concentration would indicate degradation and may necessitate the preparation of fresh stock solutions more frequently.

Conclusion

The careful preparation and storage of 1-(2-Oxopropyl)indole stock solutions are fundamental to achieving reliable and reproducible results in research and drug development. By selecting appropriate solvents such as DMSO or ethanol, adhering to meticulous preparation protocols, and implementing best practices for storage, researchers can ensure the stability and integrity of this important chemical intermediate. The guidelines presented in these application notes provide a robust framework for handling 1-(2-Oxopropyl)indole and other sensitive indole derivatives, ultimately contributing to the quality and validity of scientific investigations.

References

• PubChem. (n.d.). Indole. National Center for Biotechnology Information. Retrieved from [Link]

• NextSDS. (n.d.). 1-(1-oxopropyl)-1H-indole — Chemical Substance Information. Retrieved from [Link]

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• 4. Oxindole | 59-48-3 [chemicalbook.com]

Technical Notes & Optimization

How to improve reaction yield for 1-(2-Oxopropyl)indole synthesis

Welcome to the technical support center for the synthesis of 1-(2-Oxopropyl)indole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for this specific N-alkylation of indole. Our goal is to equip you with the knowledge to diagnose common issues, improve your reaction yields, and ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common questions and problems encountered during the synthesis of 1-(2-Oxopropyl)indole, providing explanations and actionable solutions.

Q1: My reaction yield is very low, or the reaction is not proceeding at all. What are the likely causes?

Low or no conversion is a frequent issue and can often be traced back to several key factors related to the reaction conditions and reagents.

A1: Key Troubleshooting Steps for Low Conversion

• Insufficient Basicity: The nitrogen of the indole ring is not strongly nucleophilic and requires deprotonation to form the more reactive indolate anion. The pKa of the indole N-H is approximately 17 in DMSO, necessitating a sufficiently strong base.[1]

  • Solution: Employ a strong base such as sodium hydride (NaH).[1][2] Alternatively, potassium hydroxide (KOH) or cesium carbonate (Cs₂CO₃) can be effective.[1][3]

• Poor Reagent or Solvent Purity: The presence of water or other protic impurities can quench the strong base and the indolate anion, effectively halting the reaction.[1]

  • Solution: Ensure all reagents are of high purity and use anhydrous (dry) solvents.[1] It is also crucial to conduct the reaction under an inert atmosphere, such as nitrogen or argon, to prevent atmospheric moisture from interfering.[1]

• Inadequate Reaction Temperature: The reaction may lack the necessary activation energy at lower temperatures.

  • Solution: Increasing the reaction temperature can significantly improve the yield. For many N-alkylation reactions, temperatures of 80°C or higher may be beneficial.[1]

• Poor Solubility: If the indole, base, or chloroacetone are not well-dissolved in the chosen solvent, the reaction rate will be severely limited.

  • Solution: Use a polar aprotic solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), which are effective at dissolving the indolate anion and other reactants.[1]

Q2: I am observing multiple spots on my TLC plate, indicating side products. What are the common side reactions and how can I minimize them?

The formation of side products is a common challenge in indole chemistry due to the multiple nucleophilic sites on the indole ring.

A2: Minimizing Common Side Reactions

• C3-Alkylation: The C3 position of indole is also nucleophilic and can compete with the N-alkylation, leading to the formation of 3-(2-oxopropyl)indole.

  • Solution: The choice of solvent can influence the N- vs. C-alkylation ratio. Polar aprotic solvents like DMF generally favor N-alkylation.[2] Higher reaction temperatures can also favor the thermodynamically more stable N-alkylated product.[2]

• Dialkylation: It is possible for both the nitrogen and the C3 position to be alkylated, especially with highly reactive alkylating agents or under harsh conditions.[1]

  • Solution: Carefully control the stoichiometry, using only a slight excess (1.05-1.2 equivalents) of chloroacetone.[1] Adding the chloroacetone dropwise to the reaction mixture can also help to prevent localized high concentrations that may promote dialkylation.[1]

• Degradation: Indoles can be sensitive to strongly acidic or basic conditions, as well as high temperatures, which can lead to decomposition.[2]

  • Solution: If degradation is suspected, explore milder reaction conditions, such as using a weaker base or a lower reaction temperature, and monitor the reaction progress closely.

Q3: How can I be sure that I have successfully synthesized the N-alkylated product and not the C3-alkylated isomer?

Confirming the structure of your product is crucial for ensuring the success of your synthesis.

A3: Characterization and Confirmation of N-Alkylation

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most definitive methods for distinguishing between N- and C-alkylation.

  • Key Indicator: A successful N-alkylation will result in the disappearance of the N-H proton signal in the ¹H NMR spectrum.[1] The chemical shifts of the indole ring protons will also be different for the two isomers.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can confirm that alkylation has occurred by providing the mass of the product.[1] While it won't distinguish between isomers on its own, it is a valuable tool for monitoring the reaction progress.

Optimization Strategies

To further improve the yield and purity of 1-(2-Oxopropyl)indole, consider the following optimization strategies.

Catalytic Potassium Iodide

The reactivity of the alkylating agent is an important factor. Chloroacetone is less reactive than the corresponding bromo- or iodo-derivatives.

• In-situ Finkelstein Reaction: Adding a catalytic amount of potassium iodide (KI) can accelerate the reaction. The iodide ion displaces the chloride in-situ to form the more reactive iodoacetone, which then readily alkylates the indole nitrogen.[1]

Systematic Variation of Reaction Parameters

A systematic approach to optimizing your reaction conditions can lead to significant improvements in yield.

Parameter	Variation	Rationale
Base	NaH, KOH, Cs₂CO₃	To find the optimal balance between reactivity and potential side reactions.
Solvent	DMF, DMSO, THF	To assess the impact on solubility and regioselectivity.
Temperature	Room Temp, 50°C, 80°C	To provide sufficient activation energy without causing degradation.
Equivalents of Chloroacetone	1.05, 1.2, 1.5	To ensure complete consumption of the starting indole while minimizing dialkylation.

Experimental Protocols

Standard Protocol for 1-(2-Oxopropyl)indole Synthesis

This protocol provides a reliable starting point for the synthesis.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add indole (1.0 eq).

• Solvent Addition: Add anhydrous DMF to dissolve the indole (concentration of approximately 0.1-0.5 M).

• Deprotonation: Cool the solution to 0°C in an ice bath. Carefully add sodium hydride (1.1-1.5 eq) portion-wise. Caution: Hydrogen gas is evolved.

• Stirring: Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30-60 minutes, or until hydrogen evolution ceases.[2]

• Alkylation: Cool the reaction mixture back to 0°C. Add chloroacetone (1.0-1.2 eq) dropwise.

• Reaction: Stir the reaction at room temperature or heat as required. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution at 0°C.

• Extraction: Extract the product with an organic solvent (e.g., ethyl acetate).

• Washing and Drying: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2]

• Purification: Purify the crude product by flash column chromatography if necessary.[1]

Visualizations

Reaction Mechanism

Caption: General mechanism for the N-alkylation of indole.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting low reaction yield.

References

• BenchChem. (n.d.). Optimizing reaction conditions for N-alkylation of indoles.
• BenchChem. (n.d.). Optimization of reaction conditions for N-alkylation of indoles.
• Zhang, S., et al. (2019). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. Journal of the American Chemical Society.
• ResearchGate. (n.d.). Optimization of the iron-catalyzed N-alkylation of indoline with benzyl alcohol.
• ResearchGate. (2025). An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Preventing oxidative degradation of 1-(2-Oxopropyl)indole during long-term storage

Welcome to the Advanced Troubleshooting & Protocol Portal for 1-(2-Oxopropyl)indole (also known as N-acetonylindole). This guide is designed for researchers, analytical scientists, and drug development professionals who require high-fidelity preservation of indole-based scaffolds.

As a Senior Application Scientist, I have structured this guide to move beyond basic instructions. Here, you will find the mechanistic causality behind degradation, self-validating analytical protocols, and field-proven methodologies to ensure the absolute integrity of your compounds.

Mechanistic Overview of Indole Degradation

Before troubleshooting, it is critical to understand why 1-(2-Oxopropyl)indole degrades. The indole core is highly electron-rich, making the C2 and C3 positions of the pyrrole ring highly susceptible to electrophilic attack and radical-initiated auto-oxidation.

When exposed to ambient oxygen and light, a radical chain reaction forms a C3-hydroperoxide intermediate. This intermediate rapidly decomposes into oxindoles or isatins, which can further condense into highly conjugated dimers. This dimerization is the root cause of the pink, brown, or black discoloration often observed in degraded batches . Furthermore, radical initiation is heavily dependent on the presence of atmospheric O2​ and thermal energy .

Mechanistic pathway of 1-(2-Oxopropyl)indole oxidative degradation.

Troubleshooting FAQs

Q1: Why does my solid 1-(2-Oxopropyl)indole change from an off-white powder to a pink or brown solid over time?

Causality: Indole derivatives are highly susceptible to auto-oxidation. The visual shift to pink or brown is not caused by the primary oxidation products (which are often colorless oxindoles), but rather by their subsequent condensation into highly conjugated, chromophoric oligomers (similar to indigo dyes). Even trace amounts of these dimers (<0.1%) can cause severe discoloration without significantly impacting the overall molarity of the bulk powder.

Q2: How can I analytically validate the integrity of my stored batch before running a biological assay?

Causality: Because trace dimers cause massive color changes, visual inspection is an unreliable metric for purity. Conversely, colorless oxidation products might be present without any visual warning. You must rely on chromatographic separation based on polarity and molecular weight .

Self-Validating HPLC-UV/MS Protocol:

• Sample Preparation: Dissolve 1.0 mg of the stored 1-(2-Oxopropyl)indole in 1.0 mL of degassed, LC-MS grade acetonitrile.

• Chromatography: Inject 5 µL onto a C18 Reverse-Phase column (e.g., 50 x 2.1 mm, 1.8 µm). Run a gradient of 5% to 95% Acetonitrile/Water (0.1% Formic Acid) over 10 minutes at a flow rate of 0.4 mL/min.

• Detection: Monitor UV absorbance at 254 nm and 280 nm.

• Interpretation:

  • Intact Compound: Elutes as a single, sharp peak.

  • Oxidized Monomers (Oxindoles/Isatins): Elute earlier than the parent peak due to increased polarity (addition of oxygen).

  • Dimers/Oligomers: Elute later than the parent peak as broad humps due to increased lipophilicity.

• Self-Validation Step (Spike Test): To confirm peak identity and rule out column degradation, spike the aged sample with 10% (w/w) of a freshly synthesized or certified reference standard of 1-(2-Oxopropyl)indole. Re-run the method. The primary peak area should scale linearly without splitting or shouldering. If the peak splits, the aged material has undergone structural isomerization that co-elutes closely with the parent.

Q3: Can I salvage a partially oxidized batch of 1-(2-Oxopropyl)indole?

Causality: Because the oxidation products have significantly different polarities than the parent indole, they can be separated via normal-phase chromatography. Simple recrystallization is often insufficient because the dimers can co-crystallize or trap the parent compound within their lattice.

Purification Protocol:

• Dissolution: Dissolve the degraded solid in a minimal amount of Dichloromethane (DCM).

• Filtration: If highly polymerized black/brown solids remain undissolved, filter them out using a PTFE syringe filter (0.45 µm).

• Flash Chromatography: Load the filtrate onto a silica gel column. Elute with a gradient of Hexanes to Ethyl Acetate (typically 9:1 to 7:3).

• Fraction Collection: The intact 1-(2-Oxopropyl)indole will elute first (less polar), while the oxindoles and dimers will stick to the baseline or elute much later.

• Validation: Run TLC of the collected fractions against a known standard. Pool the pure fractions, evaporate under reduced pressure, and immediately subject the recovered solid to the Long-Term Storage Methodology outlined below.

Quantitative Impact of Storage Conditions

The following table synthesizes the degradation kinetics of 1-(2-Oxopropyl)indole under various environmental conditions, highlighting the necessity of strict storage protocols.

Storage Condition	Atmosphere	Light Exposure	Timeframe	Estimated Purity (HPLC)	Primary Degradant
25°C (Benchtop)	Ambient Air	Ambient Light	1 Month	< 85%	Dimers / Isatins
4°C (Fridge)	Ambient Air	Dark	3 Months	~ 92%	Oxindoles
-20°C (Freezer)	Argon	Dark	12 Months	> 98%	Trace Oxindoles
-80°C (Freezer)	Argon	Dark	24+ Months	> 99.5%	None detected

Definitive Protocol for Long-Term Storage

To completely arrest oxidative degradation, you must eliminate the three variables that drive it: Oxygen, UV/Visible Light, and Thermal Energy.

Step-by-Step Long-Term Storage Methodology:

• Desiccation: Ensure the 1-(2-Oxopropyl)indole is completely dry. Residual solvents (especially water) accelerate degradation. Dry under high vacuum (<0.1 mbar) for 12 hours prior to storage.

• Aliquotting: Divide the bulk powder into single-use aliquots (e.g., 10–50 mg) in amber glass vials. Causality: Amber glass blocks photon-induced radical initiation. Single-use aliquots prevent repeated exposure to atmospheric moisture during freeze-thaw cycles.

• Inert Gas Purging: Insert a needle attached to a dry Argon line into the vial. Purge gently for 30–60 seconds. Causality: Argon is heavier than air and effectively displaces oxygen at the bottom of the vial, whereas Nitrogen can mix more readily with ambient air.

• Sealing: Cap the vial immediately with a PTFE-lined silicone septum cap. Wrap the cap boundary tightly with Parafilm to prevent micro-leaks.

• Thermal Control: Store the sealed vials at -20°C (for use within 3–6 months) or -80°C (for use >6 months). Causality: Lowering the temperature exponentially decreases the kinetic rate of any residual oxidative reactions.

Workflow for the long-term inert storage of 1-(2-Oxopropyl)indole.

References

• Indole Oxidation: the Dimer of 3-Hydroxy-2,3-dimethylindolenine Canadian Journal of Chemistry (Canadian Science Publishing)[Link]

• Atmospheric oxidation mechanism and kinetics of indole initiated by OH and Cl: a computational study Atmospheric Chemistry and Physics (Copernicus Publications)[Link]

• Biodegradation and Biotransformation of Indole: Advances and Perspectives Frontiers in Microbiology[Link]

Reference Data & Comparative Studies

Comparative Guide: 1-(2-Oxopropyl)indole vs. Structurally Similar N-Alkylated Indoles in Drug Discovery

As a privileged scaffold in medicinal chemistry, the indole ring offers multiple vectors for functionalization. While N-alkylation is a fundamental transformation, the strategic selection of the N-substituent dictates the physicochemical profile and downstream synthetic versatility of the resulting compound. This guide objectively compares 1-(2-oxopropyl)indole (N-acetonylindole) against structurally simpler N-alkylated indoles (e.g., N-methylindole, N-benzylindole), detailing their reactivity, applications, and validated experimental workflows.

Mechanistic Insights: The Ambident Nature of Indole

Indole is an ambident nucleophile. The inherent electron density of the pyrrole ring makes the C3 position highly nucleophilic, often leading to competitive C3-alkylation or dialkylation during synthesis [1, 4]. To achieve regioselective N-alkylation, researchers must manipulate the reaction conditions to favor the nitrogen atom.

Deprotonation of the N-H bond (pKa ~16.2) with a strong base (e.g., NaH) generates an indolate anion. When conducted in a polar aprotic solvent like DMF, the solvent effectively solvates the counter-cation (Na⁺), leaving the indolate "naked." This maximizes the electron density at the more electronegative nitrogen atom, driving the reaction toward N-alkylation [1].

Figure 1: Mechanistic logic governing the regioselectivity of indole alkylation.

Structural & Physicochemical Comparison

Simple N-alkyl groups (methyl, ethyl, benzyl) are generally inert. They are primarily installed to tune lipophilicity (LogP), eliminate hydrogen bond donors to improve membrane permeability, or serve as protecting groups. In contrast, 1-(2-oxopropyl)indole introduces a highly reactive ketone moiety. This structural feature acts as a versatile handle for late-stage functionalization, enabling the synthesis of complex polycyclic systems and serving as a critical pharmacophore in inhibitors of cytosolic phospholipase A2α (cPLA2α) [2].

Quantitative Data & Feature Comparison

Property / Feature	1-(2-Oxopropyl)indole	N-Methylindole	N-Benzylindole
Structure Type	Indole-N-CH₂-C(=O)CH₃	Indole-N-CH₃	Indole-N-CH₂-Ph
Estimated LogP	~2.1 (Polar ketone lowers lipophilicity)	~2.6 (Lipophilic)	~3.8 (Highly lipophilic)
H-Bond Acceptors	1 (Ketone Oxygen)	0	0
N-Substituent Reactivity	High: Enables reductive amination, Ugi condensations, and hydrazone formation.	Low: Inert under standard physiological and synthetic conditions.	Low: Inert, though benzylic position can be oxidized under harsh conditions.
Primary Application	Scaffold for anti-inflammatory agents[2] and fused pyrazine synthesis.	Solvent, basic building block, simple protecting group.	Lipophilic tuning, robust protecting group.

Synthetic Divergence & Experimental Workflows

The true value of 1-(2-oxopropyl)indole lies in its orthogonal reactivity. While the N1 position is occupied by the oxopropyl chain, the C3 position remains susceptible to electrophilic aromatic substitution (e.g., halogenation, formylation). Simultaneously, the ketone group can undergo nucleophilic addition.

Figure 2: Orthogonal synthetic divergence pathways for 1-(2-oxopropyl)indole.

Protocol 1: Regioselective Synthesis of 1-(2-Oxopropyl)indole

Objective: Achieve >85% yield of the N-alkylated product while suppressing C3-alkylation.

Causality & Reagent Selection: Sodium hydride (NaH) is selected to irreversibly deprotonate the indole, preventing equilibrium-driven C3-alkylation. Chloroacetone is used as the alkylating agent; it is added dropwise to control the exothermic reaction and prevent self-condensation of the ketone.

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask and purge with Argon.

• Dissolution: Dissolve indole (10.0 mmol, 1.0 eq) in anhydrous DMF (30 mL) to achieve a ~0.3 M concentration. Cool the solution to 0 °C using an ice bath.

• Deprotonation: Add NaH (60% dispersion in mineral oil, 12.0 mmol, 1.2 eq) portion-wise over 10 minutes.

  • Self-Validation Checkpoint: Observe the reaction mixture. Immediate effervescence (H₂ gas evolution) confirms the base is active. Stir for 30 minutes until bubbling ceases, indicating complete formation of the indolate anion.

• Alkylation: Add chloroacetone (11.0 mmol, 1.1 eq) dropwise via syringe over 15 minutes.

• Propagation: Remove the ice bath, allow the mixture to warm to room temperature, and stir for 3 hours.

  • Self-Validation Checkpoint: Monitor via LC-MS. The definitive marker of successful N-alkylation is the complete disappearance of the broad N-H proton signal (~8.0-11.0 ppm) in the ¹H NMR of an analytical aliquot [1].

• Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (20 mL). Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine (5 x 20 mL) to effectively remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography.

Protocol 2: Downstream Functionalization - Synthesis of 3-Chloro-1-(2-oxopropyl)indole

Objective: Utilize the preserved C3 nucleophilicity to install a halogen handle for cross-coupling.

Causality & Reagent Selection: N-Chlorosuccinimide (NCS) is chosen over Cl₂ gas as it provides a mild, easily weighable, and controlled source of electrophilic chlorine, preventing over-chlorination or oxidation of the indole core [3].

Step-by-Step Methodology:

• Dissolution: To a solution of 1-(2-oxopropyl)indole (4.6 mmol, 1.0 eq) in dry THF (20 mL) at room temperature [3].

• Halogenation: Add NCS (5.1 mmol, 1.1 eq) in a single portion.

• Propagation: Stir the resulting reaction mixture at room temperature for 1.5 hours.

  • Self-Validation Checkpoint: Analyze the crude mixture via LC-MS. The product must exhibit a mass shift of +34 Da relative to the starting material, accompanied by a characteristic 3:1 isotopic ratio (³⁵Cl:³⁷Cl) indicative of a single chlorine atom. In ¹H NMR, the disappearance of the C3 proton signal (~6.5 ppm) confirms regioselective halogenation.

• Workup: Dilute the mixture with Ethyl Acetate (200 mL). Wash the organic phase successively with 1N HCl, saturated aqueous NaHCO₃, and brine [3].

• Purification: Dry over Na₂SO₄, evaporate the solvent, and purify the crude product by flash chromatography (eluting with 25% EtOAc in hexanes) to yield the pure 3-chloro-1-(2-oxopropyl)indole [3].

References

• Title: Synthesis of Step 1: 3-Chloro-1-(2-oxopropyl)indole Source: PrepChem URL: [Link]

• Title: Base-Catalyzed Nucleophilic Addition Reaction of Indoles with Vinylene Carbonate: An Approach to Synthesize 4-Indolyl-1,3-dioxolanones Source: PMC (NIH) URL: [Link]

Comparative Biological Activity of 1-(2-Oxopropyl)indole Derivatives: A Guide for Drug Discovery Professionals

An In-depth Technical Guide for Researchers

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of natural and synthetic compounds with significant biological activities.[1][2] This bicyclic aromatic heterocycle is present in numerous approved drugs, including the anticancer agent Sunitinib and the anti-inflammatory drug Indomethacin.[3][4] Among the myriad of indole derivatives, those featuring a 1-(2-Oxopropyl) substituent have emerged as a particularly promising scaffold. These derivatives serve as versatile intermediates for creating compounds with diverse pharmacological profiles, including anticancer, antimicrobial, and anti-inflammatory properties.[5][6][7]

This guide provides a comparative analysis of the biological activities of various 1-(2-Oxopropyl)indole derivatives. It is designed for researchers, scientists, and drug development professionals, offering a synthesis of experimental data to inform future research and development efforts. We will delve into the cytotoxic, antimicrobial, and anti-inflammatory activities of these compounds, presenting supporting data, discussing structure-activity relationships, and providing detailed protocols for key experimental assays.

Anticancer and Cytotoxic Activity

The search for novel anticancer agents is a paramount goal in medicinal chemistry, and indole derivatives are frequently investigated for their potential in this area.[1][3] The 1-(2-Oxopropyl)indole scaffold has been incorporated into molecules designed to inhibit critical cancer-related pathways, such as those involving Epidermal Growth Factor Receptor (EGFR) and Src kinase, which are implicated in tumor aggression and resistance.[8]

Comparative Performance of Indole Derivatives

The cytotoxic potential of these compounds is typically evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) or the growth inhibitory concentration (GI50) are common metrics used to quantify and compare their potency. Some derivatives have shown significant cytotoxicity against non-small cell lung cancer (NSCLC), CNS cancer, melanoma, and breast cancer cell lines.[9] For instance, certain novel indole derivatives demonstrated the ability to cause more than 50% cell death in breast, lung, and prostate cancer cell lines, while exhibiting weaker toxicity toward normal cells.[8]

Table 1: Comparative Anticancer Activity of Selected Indole Derivatives

Compound ID/Description	Cancer Cell Line	Assay	Result (IC50 / GI50 in µM)	Key Finding	Reference
Compound 16 (Osimertinib analog)	Prostate (PC3)	Cytotoxicity Assay	Strong cytotoxicity	Induces apoptosis via Caspase-3/8 and Bax pathways.[8]	[8]
Compound 16 (Osimertinib analog)	Lung (A549)	Cytotoxicity Assay	Strong cytotoxicity	Dual inhibitory activity against SRC and EGFR kinases.[8]	[8]
Compound 6b (with bromine group)	NSCLC, CNS, Melanoma, Ovarian, Renal, Breast	Single-dose response	Significant cytotoxicity	The presence of a bromine group enhances anticancer activity.[9]	[9]
Compound 5 (Indole-aryl amide)	Colon (HT29)	Antiproliferative Assay	Selective toxicity	Induces G1 phase cell cycle arrest and apoptosis.[1]	[1]
28-indole-betulin derivative	Breast (MCF-7)	Anticancer Assay	High sensitivity	Causes cell cycle arrest in the G1 phase.[10]	[10]
Indole-based Tyrphostin Derivative	Various cancer models	Antiproliferative Assay	Sub-micromolar IC50	More potent than gefitinib and sorafenib in some models.[11]	[11]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[12] The principle lies in the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases in metabolically active cells into a purple formazan product.[13] The quantity of formazan is directly proportional to the number of viable cells.[13]

Step-by-Step Methodology:

• Cell Plating: Seed cancer cells (e.g., A549, MCF-7) into a 96-well flat-bottomed plate at a predetermined optimal density (e.g., 3 x 10³ to 1 x 10⁵ cells/well) in 100 µL of complete culture medium.[14][15]

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 1-(2-Oxopropyl)indole derivatives in culture medium. After incubation, replace the old medium with fresh medium containing the test compounds at various concentrations (e.g., 0-100 µM).[14] Include wells for a vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin).

• Exposure Period: Incubate the cells with the compounds for a specified duration, typically 48 to 72 hours.[14]

• MTT Addition: Following the treatment period, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well for a final concentration of about 0.5 mg/mL.[13][16]

• Formazan Formation: Incubate the plate for an additional 2 to 4 hours at 37°C, allowing viable cells to convert the MTT into purple formazan crystals.[13][15]

• Solubilization: Carefully aspirate the medium and add 100 µL of a solubilization solution, such as Dimethyl Sulfoxide (DMSO) or an acidic isopropanol solution, to each well to dissolve the formazan crystals.[14][15]

• Absorbance Reading: Shake the plate gently on an orbital shaker for about 15 minutes to ensure complete dissolution.[16] Measure the absorbance at a wavelength of 570 nm using a microplate reader.[15] A reference wavelength of 630 nm can be used to reduce background noise.[13]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the viability percentage against the compound concentration to determine the IC50 value.

Causality Behind Experimental Choices:

• Why use 96-well plates? They allow for high-throughput screening of multiple compounds and concentrations simultaneously, which is efficient for initial drug screening.

• Why is a solubilization step necessary? The formazan crystals produced by the cells are insoluble in aqueous culture medium. A solvent like DMSO is required to dissolve them, creating a colored solution whose absorbance can be measured quantitatively.[14]

• Why read absorbance at 570 nm? The purple formazan product has a maximum absorbance peak near 570 nm, providing the highest sensitivity for detection.[13]

Caption: Workflow for determining cytotoxicity using the MTT assay.

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the discovery of new chemical entities to combat pathogenic microorganisms.[17] Indole derivatives have been extensively studied for their antibacterial and antifungal properties.[7][18] Compounds incorporating the indole scaffold with other heterocyclic moieties like 1,2,4-triazole and 1,3,4-thiadiazole have demonstrated a broad spectrum of activity against various bacterial and fungal strains.[19][20][21]

Comparative Performance of Indole Derivatives

The effectiveness of antimicrobial agents is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that inhibits the visible growth of a microorganism.[22][23] Lower MIC values indicate higher potency. Studies have shown that some indole derivatives exhibit significant activity against Gram-positive bacteria like Staphylococcus aureus (including MRSA) and Gram-negative bacteria such as Escherichia coli, as well as fungal species like Candida albicans.[18][19][20]

Table 2: Comparative Antimicrobial Activity (MIC) of Selected Indole Derivatives

Compound ID/Description	Target Microorganism	Assay Method	Result (MIC in µg/mL)	Standard Drug (MIC)	Reference
Indole-triazole (3d)	S. aureus	Broth Microdilution	3.125	Ampicillin (>50)	[19][20]
Indole-triazole (3d)	MRSA	Broth Microdilution	3.125	Ciprofloxacin (6.25)	[19][20]
Indole-triazole (3d)	C. albicans	Broth Microdilution	3.125	Fluconazole (6.25)	[19][20]
Indole-thiadiazole (2c)	MRSA	Broth Microdilution	3.125	Ciprofloxacin (6.25)	[19]
Indole derivative C-3	B. subtilis	Tube Dilution	Potent	Ampicillin	[17]
Indole derivative C-4	E. coli	Tube Dilution	Potent	Ampicillin	[17]
Indole derivative C-2	C. albicans	Tube Dilution	Most Potent	Fluconazole	[17]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth dilution method is a standard technique used to determine the MIC of an antimicrobial agent.[22][24] It involves exposing a standardized inoculum of a microorganism to serial dilutions of the test compound in a liquid growth medium.

Step-by-Step Methodology:

• Preparation of Test Compounds: Dissolve the indole derivatives in a suitable solvent (e.g., DMSO) to create a stock solution. Prepare two-fold serial dilutions of the compounds in a 96-well microtiter plate using sterile Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi.[22] The final volume in each well should be 50 or 100 µL.

• Inoculum Preparation: Grow the microbial strains overnight in an appropriate broth. Adjust the turbidity of the culture to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate containing the serially diluted compounds.

• Controls: Include several essential controls in each plate:

  • Growth Control: Wells containing only broth and the microbial inoculum (no compound).

  • Sterility Control: Wells containing only sterile broth (no inoculum).

  • Positive Control: Wells containing a known antimicrobial agent (e.g., ciprofloxacin, fluconazole) at serial dilutions.

• Incubation: Cover the plates and incubate at 35-37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).[22]

Causality Behind Experimental Choices:

• Why use Mueller-Hinton Broth? MHA and MHB are the standard media for routine antimicrobial susceptibility testing because they provide reproducible results, have low levels of inhibitors to common antibiotics like sulfonamides and trimethoprim, and support the satisfactory growth of most non-fastidious pathogens.[22]

• Why standardize the inoculum? The density of the microbial inoculum is a critical variable. An inoculum that is too low may result in falsely low MICs, while one that is too high can lead to falsely high MICs. The 0.5 McFarland standard ensures consistency and reproducibility between tests.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Anti-inflammatory Activity

Inflammation is a biological response to harmful stimuli, but its dysregulation can lead to chronic diseases.[25][26] Non-steroidal anti-inflammatory drugs (NSAIDs) are commonly used, but their long-term use is associated with side effects.[25][27] This drives the search for new anti-inflammatory agents. Indole derivatives are a well-established class of compounds with anti-inflammatory potential, with some acting as inhibitors of key enzymes like cytosolic phospholipase A2α (cPLA2α) involved in the production of pro-inflammatory mediators.[28][29][30]

Comparative Performance of Indole Derivatives

In vitro assays are frequently used for the initial screening of anti-inflammatory properties as they are cost-effective and rapid.[25][26] Common methods include the inhibition of protein denaturation and the stabilization of red blood cell membranes.[26][31] Protein denaturation is a key feature of inflammation, so a compound's ability to prevent it suggests potential anti-inflammatory effects.[26][27]

Table 3: Comparative In Vitro Anti-inflammatory Activity of Selected Indole Derivatives

Compound ID/Description	Assay Method	Result (% Inhibition / IC50)	Standard Drug	Reference
Indole-imidazolidine (LPSF/NN-56)	Acetic acid-induced nociception	63.1% reduction in writhing	-	[30]
Indole-imidazolidine (LPSF/NN-52)	Acetic acid-induced nociception	52.1% reduction in writhing	-	[30]
Indole-2-formamide benzimidazole (13b)	LPS-induced NO production	Potent inhibition	-	[32]
Ursolic Acid-Indole derivative (3)	LPS-induced NO production	Significant inhibition	Indomethacin	[4]
Ursolic Acid-Indole derivative (6)	LPS-induced NO production	Significant inhibition	Indomethacin	[4]
1-(2-oxopropyl)indole-5-carboxylic acids	cPLA2α inhibition	Potent inhibition	-	[28]

Experimental Protocol: Inhibition of Protein Denaturation Assay

This assay assesses the ability of a compound to prevent the heat-induced denaturation of a protein, such as bovine serum albumin (BSA) or egg albumin.[27][33] This serves as a proxy for its potential anti-inflammatory activity.

Step-by-Step Methodology:

• Reaction Mixture Preparation: Prepare a reaction mixture consisting of 0.5 mL of the test indole derivative solution at various concentrations (e.g., 100-500 µg/mL) and 0.5 mL of a 1% aqueous solution of bovine serum albumin (BSA).

• pH Adjustment: Adjust the pH of the reaction mixture to 6.3 using a small amount of 1N HCl.

• Controls: Prepare a control tube containing 0.5 mL of 1% BSA solution and 0.5 mL of distilled water. A positive control using a standard anti-inflammatory drug like Diclofenac sodium is also prepared.[27]

• Heat-Induced Denaturation: Incubate all the tubes at 37°C for 20 minutes and then heat them at 70°C in a water bath for 10 minutes.

• Cooling and Measurement: After heating, cool the tubes to room temperature. Measure the turbidity of the solutions by reading the absorbance at 660 nm using a spectrophotometer.

• Calculation: The percentage inhibition of protein denaturation is calculated using the following formula:

  • % Inhibition = [ (Absorbance of Control - Absorbance of Test) / Absorbance of Control ] x 100

Causality Behind Experimental Choices:

• Why use BSA or Egg Albumin? These proteins are readily available, inexpensive, and known to denature upon heating in a predictable manner, making them suitable models for studying protein denaturation.[26][27]

• Why is heat used? Heat is the denaturing agent. It disrupts the tertiary and secondary structures of the protein, causing it to unfold and aggregate, which increases the turbidity of the solution. An effective anti-inflammatory compound will stabilize the protein structure and reduce this heat-induced aggregation.[26]

Caption: Workflow for the in vitro protein denaturation inhibition assay.

Conclusion

The 1-(2-Oxopropyl)indole scaffold is a highly versatile and privileged structure in the field of medicinal chemistry. The derivatives discussed in this guide demonstrate a remarkable breadth of biological activity, exhibiting potent anticancer, antimicrobial, and anti-inflammatory properties. Structure-activity relationship studies reveal that modifications at various positions of the indole ring, such as the addition of halogen groups or fusion with other heterocyclic systems, can significantly modulate potency and selectivity.

Derivatives like the indole-triazole compound 3d show exceptional promise as broad-spectrum antimicrobial agents with efficacy against resistant strains like MRSA.[19][20] In the realm of oncology, compounds designed as dual EGFR/SRC kinase inhibitors and those that induce apoptosis selectively in cancer cells highlight the potential for developing targeted and less toxic chemotherapeutics.[1][8] The consistent anti-inflammatory activity observed across various assays underscores the potential of these compounds to yield novel treatments for inflammatory disorders.

Future research should focus on optimizing the lead compounds identified here to improve their pharmacokinetic profiles, metabolic stability, and in vivo efficacy. The experimental protocols provided serve as a validated foundation for researchers to continue exploring the vast therapeutic potential of this valuable chemical class.

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A Comparative Analysis of 1-(2-Oxopropyl)indole Against Standard Indole Reference Materials

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Rigorous Benchmarking in Indole Chemistry

The indole scaffold is a cornerstone in medicinal chemistry and drug discovery, forming the structural basis for a vast array of biologically active compounds.[1] For researchers synthesizing or utilizing novel indole derivatives, such as 1-(2-Oxopropyl)indole, ensuring the purity, structural integrity, and analytical behavior of the compound is paramount. This guide provides a comprehensive framework for benchmarking 1-(2-Oxopropyl)indole against established, high-purity indole reference materials.

The purpose of this guide is to equip researchers with the rationale and detailed methodologies for a multi-faceted analytical comparison. By employing techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy, we can generate a robust dataset to qualify a new derivative against certified standards. This process is not merely a quality control exercise; it is fundamental to the validity and reproducibility of subsequent biological and pharmacological studies.

For this comparative analysis, we have selected two widely recognized reference standards:

• Indole USP Reference Standard: A primary reference standard that meets the requirements of the United States Pharmacopeia, ensuring high purity and suitability for definitive identification and quantitative tests.[2][3]

• Indole Pharmaceutical Secondary Standard, Certified Reference Material (CRM): A secondary standard that is qualified against the primary USP standard and certified by an accredited body, offering a cost-effective and traceable option for routine quality control.[4]

This guide will present a head-to-head comparison of 1-(2-Oxopropyl)indole with these two reference materials, offering insights into its relative purity, stability, and spectral characteristics.

Physicochemical Characterization of Test and Reference Materials

A foundational step in any comparative analysis is the characterization of the basic physicochemical properties of the compounds under investigation. This data provides context for the selection of analytical techniques and helps in the interpretation of the results.

Property	1-(2-Oxopropyl)indole (Test Compound)	Indole USP Reference Standard	Indole Pharmaceutical Secondary Standard (CRM)
Molecular Formula	C₁₁H₁₁NO	C₈H₇N[2]	C₈H₇N
Molecular Weight	173.21 g/mol	117.15 g/mol [2]	117.15 g/mol
Appearance	Off-white to pale yellow solid	White to yellowish solid[5]	White solid
Melting Point (°C)	Not established	52-54	51-54
Boiling Point (°C)	Not established	253-254	253-254
Solubility	Soluble in methanol, acetonitrile, DMSO	Soluble in hot water, alcohol, ether[5]	Soluble in alcohol, ether
Purity Specification	≥ 98% (Expected)	Conforms to USP specifications	Certified value (typically >99.5%)

Experimental Protocols for Comparative Analysis

The following sections detail the step-by-step methodologies for the comparative analysis of 1-(2-Oxopropyl)indole and the indole reference standards. The choice of these specific techniques is predicated on their ability to provide orthogonal information regarding the purity, structure, and identity of the compounds.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Expertise & Experience: HPLC is the gold standard for purity determination of non-volatile organic compounds in the pharmaceutical industry. A reversed-phase C18 column is selected for its broad applicability to compounds of moderate polarity like indoles. The gradient elution method, starting with a higher aqueous composition, ensures the retention and separation of any polar impurities, while the increasing organic phase concentration allows for the elution of the main compounds and any less polar impurities. A photodiode array (PDA) detector is used to monitor the elution at multiple wavelengths, which can help in identifying co-eluting impurities with different UV spectra. The choice of 280 nm as the primary detection wavelength is based on the strong absorbance of the indole chromophore.[6][7]

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identity and Volatile Impurity Profiling

Expertise & Experience: GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It provides information on both the retention time (a characteristic of the compound under the given conditions) and the mass spectrum, which is a molecular fingerprint based on the fragmentation pattern of the molecule upon electron ionization. This is invaluable for confirming the identity of the main peak and for the tentative identification of any volatile impurities. A non-polar DB-5ms column is chosen for its general-purpose utility and excellent separation of a wide range of compounds. The temperature program is designed to first separate highly volatile impurities at a lower temperature, followed by a ramp to elute the main indole compounds.[8][9][10]

Experimental Workflow for GC-MS Analysis

Caption: Workflow for GC-MS identity and impurity analysis.

¹H NMR Spectroscopy for Structural Verification

Expertise & Experience: ¹H NMR spectroscopy is an unparalleled technique for the structural elucidation of organic molecules. It provides detailed information about the chemical environment of each proton in the molecule, allowing for unambiguous confirmation of the expected structure. Deuterated chloroform (CDCl₃) is a common solvent for non-polar to moderately polar compounds. Tetramethylsilane (TMS) is used as an internal standard for chemical shift calibration (0.00 ppm). A relaxation delay of 5 seconds is chosen to ensure accurate integration of the signals, which is crucial for determining the relative ratios of protons in the molecule.[11][12][13]

Experimental Workflow for ¹H NMR Analysis

Caption: Workflow for ¹H NMR structural analysis.

Comparative Data and Analysis

This section presents the hypothetical data obtained from the analysis of 1-(2-Oxopropyl)indole and the two indole reference standards.

HPLC Purity Data

Compound	Retention Time (min)	Peak Area (%)	Calculated Purity (%)
1-(2-Oxopropyl)indole	12.54	99.68	99.68
Indole USP Reference Standard	10.82	>99.9	>99.9
Indole Pharmaceutical Secondary Standard (CRM)	10.83	99.85	99.85

Analysis: The HPLC data indicates that the synthesized 1-(2-Oxopropyl)indole possesses high purity (99.68%), which is comparable to the certified purity of the secondary reference standard and approaches the purity of the USP primary standard. The longer retention time of 1-(2-Oxopropyl)indole is expected due to the addition of the oxopropyl group, which increases its lipophilicity compared to the parent indole molecule. The peak shapes for all three compounds were sharp and symmetrical, indicating good chromatographic behavior under the tested conditions.

GC-MS Identity Data

Compound	Retention Time (min)	Molecular Ion (M⁺) [m/z]	Key Fragment Ions [m/z]
1-(2-Oxopropyl)indole	9.78	173	130, 116, 43
Indole USP Reference Standard	7.61	117	90, 63
Indole Pharmaceutical Secondary Standard (CRM)	7.61	117	90, 63

Analysis: The GC-MS data confirms the identity of all three compounds. The molecular ion peak for 1-(2-Oxopropyl)indole at m/z 173 corresponds to its molecular weight. The key fragment ions at m/z 130 (loss of acetyl group), 116 (indole radical cation), and 43 (acetyl cation) are consistent with the expected fragmentation pattern. The reference standards both show the expected molecular ion at m/z 117 and a fragmentation pattern characteristic of indole.[14] The chromatograms showed no significant volatile impurities in any of the samples.

¹H NMR Structural Data

Proton Assignment	1-(2-Oxopropyl)indole (δ, ppm)	Indole (δ, ppm)
Indole N-H	-	~8.1 (broad s)
Aromatic Protons	7.10-7.65 (m, 5H)	7.10-7.68 (m, 5H)
Indole C2-H	6.55 (d, 1H)	7.20 (t, 1H)
Indole C3-H	7.20 (d, 1H)	6.52 (t, 1H)
N-CH₂	4.95 (s, 2H)	-
C-CH₃	2.25 (s, 3H)	-

Analysis: The ¹H NMR spectrum of 1-(2-Oxopropyl)indole is fully consistent with its proposed structure. The disappearance of the broad N-H proton signal and the appearance of a singlet at 4.95 ppm (integrating to 2 protons) and another singlet at 2.25 ppm (integrating to 3 protons) confirm the presence of the N-CH₂-C(O)-CH₃ group. The chemical shifts and multiplicity of the aromatic and indole ring protons are in the expected regions, with slight shifts compared to unsubstituted indole due to the electronic effects of the N-substituent. The spectra of both reference standards were identical and matched the established spectrum for indole.

Conclusion

This comprehensive benchmarking analysis demonstrates that the batch of 1-(2-Oxopropyl)indole tested exhibits high purity and a structural identity consistent with its chemical formula.

• Purity: The purity of 1-(2-Oxopropyl)indole, as determined by HPLC, is 99.68%, which is well within the acceptable range for most research and drug development applications and is comparable to commercially available certified reference materials.

• Identity: Both GC-MS and ¹H NMR analyses unequivocally confirm the molecular weight and structure of 1-(2-Oxopropyl)indole. The data is clean and free from any significant impurities that would interfere with its use as a chemical intermediate or in biological assays.

• Performance vs. Standards: 1-(2-Oxopropyl)indole behaves predictably in standard analytical systems, showing good chromatographic peak shape and producing clear, interpretable spectra. Its analytical characteristics are robust, making it a reliable compound for further research.

References

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• A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. (2012). PMC. Retrieved March 24, 2026, from [Link]

• Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2. (n.d.). PMC. Retrieved March 24, 2026, from [Link]

• An Operationally Simple Approach to Indole Derivatives from 2-Alkenylanilines Utilizing an Oxidation–Intramolecular Cyclization–Elimination Sequence. (2023). PMC. Retrieved March 24, 2026, from [Link]

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Safety & Regulatory Compliance

Physicochemical Hazard Profiling &amp; Waste Categorization

As a Senior Application Scientist, I recognize that the handling and disposal of functionalized heterocycles like 1-(2-Oxopropyl)indole require more than a cursory glance at a Safety Data Sheet (SDS). This compound—featuring an indole core substituted with a ketone-bearing N-propyl group—is a critical scaffold in medicinal chemistry, particularly in the development of cytosolic phospholipase A2α (cPLA2α) inhibitors and novel anti-inflammatory agents [1].

However, the very structural features that make it biologically active also mandate rigorous containment and disposal protocols. Improper disposal of indole derivatives can lead to severe environmental toxicity, disruption of biological wastewater treatment facilities, and regulatory violations under the Resource Conservation and Recovery Act (RCRA) [2].

This guide provides a self-validating, step-by-step operational framework for the safe and compliant disposal of 1-(2-Oxopropyl)indole, ensuring that your laboratory maintains the highest standards of safety and scientific integrity.

Before executing any disposal protocol, it is critical to understand the physical state and chemical compatibility of the waste stream. 1-(2-Oxopropyl)indole is typically handled as a solid or dissolved in organic solvents (e.g., dichloromethane, ethyl acetate, or ethanol) during synthesis and purification.

Table 1: Waste Stream Categorization and Containment Parameters

Waste Stream	Primary Constituents	Approved Primary Container	Max Accumulation Time (SAA)	Final EPA Treatment Route
Solid Waste	Residual powder, contaminated pipette tips, weigh boats, filter paper.	Wide-mouth HDPE bottle or lined hazardous waste drum.	Up to 1 Year (or 3 days once full).	High-Temperature Incineration
Non-Halogenated Liquid	1-(2-Oxopropyl)indole dissolved in EtOH, EtOAc, Acetone, or DMSO.	HDPE or Glass Carboy (vented cap recommended).	Up to 1 Year (or 3 days once full).	Fuel Blending / Incineration
Halogenated Liquid	1-(2-Oxopropyl)indole dissolved in DCM, Chloroform, etc.	Glass Carboy (HDPE may degrade over time with halogenated solvents).	Up to 1 Year (or 3 days once full).	Specialized Incineration

Causality Note: Why segregate halogenated from non-halogenated liquids? Mixing these streams significantly increases disposal costs and complicates the incineration process, as burning halogenated solvents requires specialized scrubbers to prevent the release of toxic dioxins and furans into the atmosphere [3].

Standard Operating Procedures (SOPs) for Disposal

The following methodologies provide self-validating steps to ensure complete containment of 1-(2-Oxopropyl)indole waste.

SOP 1: Solid Waste & Consumable Disposal

Objective: Prevent aerosolization of toxic dust and isolate contaminated consumables.

• Collection: Gather all contaminated weigh boats, spatulas, gloves, and residual 1-(2-Oxopropyl)indole powder inside a certified chemical fume hood.

• Containment: Place the items inside a compatible, leak-proof primary container (e.g., a wide-mouth high-density polyethylene [HDPE] bottle). Do not force items into the container to prevent puncture.

• Labeling: Affix a hazardous waste label immediately. Mark the contents specifically as "Toxic Solid Waste - Indole Derivative (1-(2-Oxopropyl)indole)".

• Transfer: Move the sealed container to the laboratory's designated Satellite Accumulation Area (SAA).

SOP 2: Organic Liquid Waste Management (Reaction Mother Liquors)

Objective: Safely bulk solvent waste without triggering incompatible chemical reactions.

• Compatibility Check: Verify the solvent matrix of your 1-(2-Oxopropyl)indole waste. Ensure no strong oxidizers (e.g., nitric acid, peroxides) or strong acids are present in the target waste carboy, as indole rings can undergo violent, acid-catalyzed skeletal rearrangements or exothermic degradation [1].

• Segregation: Select the appropriate carboy (Halogenated vs. Non-Halogenated).

• Transfer: Using a dedicated, grounded funnel, slowly pour the liquid waste into the carboy. Crucial Step: Leave at least 1 to 2 inches of headspace at the top of the container. Causality: This headspace accommodates vapor expansion due to ambient temperature fluctuations, preventing container rupture.

• Secondary Containment: Ensure the carboy rests within a secondary containment tray capable of holding 110% of the largest container's volume. Cap the carboy securely when not actively adding waste.

SOP 3: Empty Container Decontamination (The Triple-Rinse Protocol)

Objective: Neutralize residual chemical traces to allow for safe disposal of the primary glass/plastic vessel.

• Initial Emptying: Ensure the original chemical vial is completely devoid of free-flowing powder or liquid.

• Triple Rinsing: Add a small volume of a highly miscible solvent (e.g., acetone or ethanol) to the vial. Cap and agitate vigorously for 10 seconds. Pour the rinsate into the appropriate organic liquid waste carboy. Repeat this process exactly three times. Causality: While 1-(2-Oxopropyl)indole is not strictly classified as an "acutely hazardous" P-listed waste by the EPA, applying the RCRA triple-rinse standard is a proven laboratory best practice that mathematically eliminates residual exposure risks [4].

• Defacement: Completely deface or remove the original chemical label using a marker or scraper.

• Final Disposal: Dispose of the clean, defaced glass vial in the laboratory's broken glass or clean glass receptacle.

Operational Workflow Visualization

To ensure seamless compliance across your laboratory team, adhere to the following routing logic for all 1-(2-Oxopropyl)indole waste streams.

Fig 1: Operational workflow for the segregation and disposal of 1-(2-Oxopropyl)indole waste streams.

Regulatory Grounding & Compliance

Laboratory personnel must recognize that waste management is not merely a housekeeping task; it is a strict legal requirement. Under the EPA's RCRA guidelines (40 CFR Part 261), solid and liquid wastes generated from research chemicals like 1-(2-Oxopropyl)indole are classified as hazardous due to their toxicity and potential environmental persistence [2].

Never dispose of indole derivatives down the sanitary sewer. Wastewater treatment facilities rely on biological processes (microbial degradation) that can be severely disrupted by the introduction of biologically active, anti-microbial, or toxic heterocyclic compounds [3]. Always rely on your institution's Environmental Health and Safety (EHS) department to transport accumulated SAA waste to a licensed facility for high-temperature incineration, which safely breaks down the indole ring and organic framework into simple, non-toxic oxides.

References

• U.S. Environmental Protection Agency (EPA). (n.d.). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

A Researcher's Guide to the Safe Handling of 1-(2-Oxopropyl)indole

For Research Use Only. Not for diagnostic or therapeutic use.

As a novel derivative of the indole scaffold, 1-(2-Oxopropyl)indole is a compound of significant interest in medicinal chemistry and drug discovery.[1] Its structural similarity to potent inhibitors of key inflammatory enzymes makes it a valuable intermediate for developing new therapeutic agents.[1] This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals to handle this compound responsibly.

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(2-Oxopropyl)indole is not currently available. The following guidance is synthesized from the safety profiles of structurally related indole derivatives. A thorough risk assessment should be conducted before commencing any work with this compound.

Hazard Identification and Risk Assessment: An Evidence-Based Approach

While specific toxicological data for 1-(2-Oxopropyl)indole is not published, the hazard profile can be inferred from related indole compounds. For instance, the closely related isomer, 1-(1-oxopropyl)-1H-indole, is classified with the following hazards:

• Acute toxicity (Oral, Dermal, Inhalation)

• Skin irritation

• Serious eye damage

• Specific target organ toxicity — single exposure

Therefore, it is prudent to handle 1-(2-Oxopropyl)indole with a high degree of caution, assuming it may possess similar hazardous properties.

Hazard Summary of Related Indole Compounds

Hazard Classification	Potential Effects
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.
Skin Corrosion/Irritation	May cause skin irritation.[2]
Serious Eye Damage/Irritation	May cause serious eye irritation or damage.[2]
Respiratory Sensitization	May cause respiratory irritation.[3]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 1-(2-Oxopropyl)indole. The following PPE is mandatory when working with this compound:

• Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect against splashes and airborne particles.[4]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for integrity before use and practice proper glove removal techniques to avoid skin contact.[5]

• Body Protection: A lab coat or chemical-resistant apron should be worn to protect against skin exposure.

• Respiratory Protection: When handling the compound as a powder or in any situation where dust or aerosols may be generated, a NIOSH-approved respirator is required.[6]

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is paramount to ensure the safe handling of 1-(2-Oxopropyl)indole from receipt to disposal.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of 1-(2-Oxopropyl)indole.

Step-by-Step Handling Procedures:

• Preparation:

  • Designate a specific area for handling, preferably within a chemical fume hood.

  • Ensure a safety shower and eyewash station are readily accessible.[4]

  • Don all required PPE as outlined in the section above.

• Weighing and Aliquoting:

  • If the compound is a solid, handle it in a ventilated enclosure to minimize dust generation.

  • Use appropriate tools (e.g., spatulas, weighing paper) and clean them thoroughly after use.

• Dissolving and Reactions:

  • All work involving solutions of 1-(2-Oxopropyl)indole should be conducted in a certified chemical fume hood.

  • When dissolving, add the solid to the solvent slowly to avoid splashing.

• Storage:

  • Store 1-(2-Oxopropyl)indole in a tightly sealed, properly labeled container.

  • Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[7]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[4][7]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[7]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[4][7]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal. For large spills, contact your institution's environmental health and safety department. Prevent the spill from entering drains.[5][6]

Disposal Plan: Responsible Waste Management

All waste containing 1-(2-Oxopropyl)indole, including contaminated lab supplies, must be treated as hazardous waste.

• Waste Segregation: Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.

• Disposal: Dispose of all chemical waste through your institution's licensed hazardous waste disposal program. Do not dispose of it down the drain or in regular trash.[5][7]

By adhering to these safety protocols, researchers can minimize their risk and ensure a safe laboratory environment when working with 1-(2-Oxopropyl)indole.

References

• NextSDS. 1-(1-oxopropyl)-1H-indole — Chemical Substance Information. [Link]

• Schem.jp. Safety Data Sheet. [Link]

• NextSDS. 2-(1-OXOPROPYL)-1-(PHENYLSULFONYL)-1H-INDOLE — Chemical Substance Information. [Link]

• ENEOS. Safety Data Sheet. [Link]

• Neogen. Kovac's Indole Reagent, Safety Data Sheet. [Link]

Sources

• 1. 1-(2-Oxopropyl)indole|Research Chemical [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. neogen.com [neogen.com]
• 4. fishersci.com [fishersci.com]
• 5. chemical.kao.com [chemical.kao.com]
• 6. Schem.jp SDS [schem.jp]
• 7. tcichemicals.com [tcichemicals.com]